Cas no 4385-78-8 (3,4-PBC)
3,4-PBC structure
Product Name:3,4-PBC
CAS No:4385-78-8
MF:C12H9NO2
MW:199.205363035202
MDL:MFCD05864808
CID:333609
PubChem ID:2795562
Update Time:2025-04-19
3,4-PBC Chemical and Physical Properties
Names and Identifiers
-
- 3-(Pyridin-4-yl)benzoic acid
- 3-Pyrid-4-ylbenzoic acid
- 3-pyridin-4-ylbenzoic acid
- 3-PYRIDIN-4-YL-BENZOIC ACID
- Benzoic acid,3-(4-pyridinyl)-
- 3-(4-pyridyl)benzoic acid
- 3-(4-pyridinyl)benzoic acid
- 4-(3-Carboxyphenyl)pyridine
- 3-(Pyridin-4-yl)benzoic aci
- IYGIZNZSONLPSI-UHFFFAOYSA-N
- SBB052681
- BDBM50195794
- 3-pyrid-4-ylbenzoic acid, AldrichCPR
- RP04206
- C
- ST241
- 3,4-PBC
-
- MDL: MFCD05864808
- Inchi: 1S/C12H9NO2/c14-12(15)11-3-1-2-10(8-11)9-4-6-13-7-5-9/h1-8H,(H,14,15)
- InChI Key: IYGIZNZSONLPSI-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1)C1C=CN=CC=1)=O
Computed Properties
- Exact Mass: 199.06300
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 50.2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 268 °C
- Boiling Point: 405°C at 760 mmHg
- Solubility: Slightly soluble (1.9 g/l) (25 º C),
- PSA: 50.19000
- LogP: 2.44680
- Solubility: Uncertain
3,4-PBC Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazard Category Code: 22
-
Hazardous Material Identification:
- Storage Condition:Sealed in dry,Room Temperature
3,4-PBC Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A239991-250mg |
3-(Pyridin-4-yl)benzoic acid |
4385-78-8 | 95% | 250mg |
$28.0 | 2025-04-19 | |
| Ambeed | A239991-1g |
3-(Pyridin-4-yl)benzoic acid |
4385-78-8 | 95% | 1g |
$51.0 | 2025-04-19 | |
| Ambeed | A239991-5g |
3-(Pyridin-4-yl)benzoic acid |
4385-78-8 | 95% | 5g |
$165.0 | 2025-04-19 | |
| Ambeed | A239991-10g |
3-(Pyridin-4-yl)benzoic acid |
4385-78-8 | 95% | 10g |
$240.0 | 2025-04-19 | |
| Ambeed | A239991-25g |
3-(Pyridin-4-yl)benzoic acid |
4385-78-8 | 95% | 25g |
$451.0 | 2025-04-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LU566-200mg |
3,4-PBC |
4385-78-8 | 95+% | 200mg |
108.0CNY | 2021-08-04 | |
| Fluorochem | 065685-1g |
3-Pyrid-4-ylbenzoic acid |
4385-78-8 | 97% | 1g |
£34.00 | 2022-03-01 | |
| Fluorochem | 065685-5g |
3-Pyrid-4-ylbenzoic acid |
4385-78-8 | 97% | 5g |
£95.00 | 2022-03-01 | |
| Fluorochem | 065685-10g |
3-Pyrid-4-ylbenzoic acid |
4385-78-8 | 97% | 10g |
£143.00 | 2022-03-01 | |
| Fluorochem | 065685-25g |
3-Pyrid-4-ylbenzoic acid |
4385-78-8 | 97% | 25g |
£257.00 | 2022-03-01 |
3,4-PBC Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
4385-78-8 (3,4-PBC) Related Products
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- 207798-83-2(4-(2-(Methoxycarbonyl)pyridin-4-yl)benzaldehyde)
- 207798-97-8(4-(4-PYRIDYL)BENZOIC ACID, SODIUM SALT)
- 791047-63-7(Benzoic acid,2-methyl-4-(4-pyridinyl)-)
- 215949-50-1(3-methyl-4-(pyridin-4-yl)benzoic acid)
- 637025-02-6(1,2,4,5-Benzenetetracarboxylic acid, compd. with 4,4'-bipyridine (2:1))
- 222987-89-5(Benzoic acid, 4-(4-pyridinyl)-, hydrochloride)
- 133362-99-9(2-(PYRIDIN-4-YL)BENZOIC ACID)
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